3-oxo-N,2-diphenyl-5-((tetrahydrofuran-2-yl)methyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: 3-oxo-5-(oxolan-2-ylmethyl)-N,2-diphenylpyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C24H22N4O3/c29-23(25-17-8-3-1-4-9-17)20-15-27(14-19-12-7-13-31-19)16-21-22(20)26-28(24(21)30)18-10-5-2-6-11-18/h1-6,8-11,15-16,19H,7,12-14H2,(H,25,29)
• InChI Key: FEHUODMBHZWPKQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C=C3C(=NN(C3=O)C4=CC=CC=C4)C(=C2)C(=O)NC5=CC=CC=C5
• Molecular Formula: C24H22N4O3
• Molecular Weight: 414.5 g/mol

Description

The compound “3-oxo-N,2-diphenyl-5-((tetrahydrofuran-2-yl)methyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide” is a complex organic molecule. It is a derivative of pyrrolidine and indole, both of which are important heterocyclic compounds used widely in medicinal chemistry. The compound is likely to have a variety of biological activities, given the wide range of activities associated with indole derivatives.

Synthesis Analysis

The synthesis of such complex molecules often involves multiple steps and various chemical reactions. For instance, a similar compound was synthesized starting from 5,5-diphenyltetrahydrofuran-2 (3H)-one, followed by several steps including insertion of an aldehyde group, reduction, chemoenzymatic desymmetrization, tosylation, intramolecular nucleophilic attack, hydrolysis, reaction with trifluoromethanesulfonic anhydride and substitution by dimethylamine.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex, given the presence of multiple functional groups and rings. The pyrrolidine ring, for example, contributes to the stereochemistry of the molecule and increases its three-dimensional coverage. The indole nucleus is aromatic in nature and undergoes electrophilic substitution readily due to excessive π-electrons delocalization.

Chemical Reactions Analysis

The compound is likely to undergo a variety of chemical reactions, given the presence of multiple reactive functional groups. For instance, the pyrrolidine ring can be functionalized or constructed from different cyclic or acyclic precursors. The indole nucleus can undergo electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. For instance, a similar compound was found to have a melting point of 109–110 °C.

Mechanism of Action

The mechanism of action of this compound is likely to be complex and could involve interactions with multiple biological targets. Indole derivatives, for example, are known to bind with high affinity to multiple receptors.